Cas no 896659-80-6 (3-Chloro-N-methyl-N-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide)

3-Chloro-N-methyl-N-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is a specialized organic compound featuring a 1,2,4-oxadiazole core substituted with a p-tolyl group and a benzamide moiety. Its molecular structure, incorporating both chloro and methyl functional groups, enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The compound's oxadiazole ring contributes to its stability and reactivity, making it suitable for further derivatization in medicinal chemistry applications. Its well-defined structure allows for precise modifications, facilitating research in drug discovery and development. The presence of the p-tolyl group may influence lipophilicity, potentially improving bioavailability in target applications. This compound is primarily utilized in research settings for exploratory synthesis and biological activity studies.
3-Chloro-N-methyl-N-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide structure
896659-80-6 structure
Product Name:3-Chloro-N-methyl-N-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide
CAS No:896659-80-6
MF:C18H16ClN3O2
MW:341.791543006897
CID:1025247
PubChem ID:6461972
Update Time:2025-05-19

3-Chloro-N-methyl-N-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-N-methyl-N-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide
    • 896659-80-6
    • 3-chloro-N-methyl-N-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
    • DTXSID00424227
    • AKOS003372817
    • STK300785
    • 3-chloro-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
    • MDL: MFCD08070010
    • Inchi: 1S/C18H16ClN3O2/c1-12-6-8-13(9-7-12)17-20-16(24-21-17)11-22(2)18(23)14-4-3-5-15(19)10-14/h3-10H,11H2,1-2H3
    • InChI Key: LWHLNSCKTMIVID-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(N(C)CC1=NC(C2C=CC(C)=CC=2)=NO1)=O

Computed Properties

  • Exact Mass: 341.0931045g/mol
  • Monoisotopic Mass: 341.0931045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 59.2Ų

3-Chloro-N-methyl-N-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide Pricemore >>

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